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Abstract

Bafilomycin C1 is a macrolide antibiotic derived from Streptomyces species, widely utilized in
cellular research as a potent and specific inhibitor of vacuolar-type H+-ATPases (V-ATPases).
[1][2] This inhibition leads to an increase in the pH of acidic intracellular compartments, such as
lysosomes and endosomes. Consequently, Bafilomycin C1 is an essential tool for studying
autophagy, apoptosis, and membrane transport phenomena.[3] Proper preparation, storage,
and handling of Bafilomycin C1 stock solutions are critical for ensuring experimental
reproducibility and accuracy. These application notes provide a detailed protocol for preparing
a stock solution of Bafilomycin C1 using Dimethyl Sulfoxide (DMSO) and offer guidance on its
storage, stability, and application in cell-based assays.

Bafilomycin C1: Product Information

Bafilomycin C1 is a white to off-white solid powder.[1] Key chemical and physical properties
are summarized below for easy reference.
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Property Value References
Molecular Formula C39H60012 [11[4115]
Molecular Weight 720.9 g/mol [41[5]

CAS Number 88979-61-7 [1][21[4]
Purity Typically >95% or >98% [4115]
Physical Appearance ':OFI:ZWder; Solid; Crystalline [11[4116]

N Soluble in DMSO, ethanol,
Solubility [4][7]
methanol, and DMF

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Bafilomycin C1 in DMSO.
It is crucial to use high-quality, anhydrous DMSO to ensure the stability and solubility of the
compound.[1]

2.1. Materials and Equipment

» Bafilomycin C1 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes (amber or covered in foil)

o Calibrated analytical balance

e \Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Preparation Workflow
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Stock Solution Preparation Workflow

1. Weigh Bafilomycin C1

2. Calculate DMSO Volume

3. Add Anhydrous DMSO

4. Vortex to Dissolve
(Warm/sonicate if needed)

5. Aliquot into Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Bafilomycin C1 stock solution.
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2.3. Step-by-Step Procedure

e Pre-dissolution Steps: Allow the Bafilomycin C1 vial to equilibrate to room temperature
before opening to prevent condensation. Perform all steps in a sterile environment.

e Weighing: Accurately weigh the desired amount of Bafilomycin C1 powder. For example,
weigh 1 mg of the powder.

e Calculating Solvent Volume: Use the following formula to calculate the volume of DMSO
required:

Volume (uL) = [Mass (mg) / Molecular Weight ( g/mol )] x [1 / Concentration (mol/L)] x
1,000,000

Example Calculation for a 10 mM Stock from 1 mg:
o Volume (uL) =[0.001 g/ 720.9 g/mol ] x [1/0.01 mol/L] x 1,000,000

o Volume (pL) = 138.7 uL

Parameter Value

Mass of Bafilomycin C1 1mg

Molecular Weight 720.9 g/mol
Desired Concentration 10 mM (0.01 M)
Calculated DMSO Volume 138.7 uL

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the
Bafilomycin C1 powder.

o Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming or brief sonication may be required to fully dissolve the compound.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in light-protected tubes.[8][9]
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o Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1][9]

Storage and Stability

Proper storage is essential to maintain the bioactivity of Bafilomycin C1. Long-term storage of
solutions is generally not recommended, and fresh preparation is ideal.[4][7]

Storage . . .
Form Stability Period Recommendations
Temperature
Store desiccated and
Powder -20°C > 4 years protected from light.[5]
[6][10]
Aliquot to avoid
DMSO Stock Solution -20°C 1 month freeze-thaw cycles.[1]
[9]
Preferred for longer-
DMSO Stock Solution -80°C 6 months

term storage.[1][9]

Note: The stability of compounds in DMSO can be affected by factors like water content and
repeated temperature changes.[11][12] It is recommended to use newly opened, anhydrous
DMSO for stock preparation.[1]

Application Notes

4.1. Mechanism of Action

Bafilomycin C1 is a specific, potent, and reversible inhibitor of V-type H+-ATPases.[1][2]
These proton pumps are crucial for acidifying intracellular organelles. By inhibiting V-ATPase,
Bafilomycin C1 blocks this acidification process, which in turn inhibits the fusion of
autophagosomes with lysosomes. This blockage of the autophagic flux leads to an
accumulation of autophagosomes, a key indicator used in autophagy research.[13][14]
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Bafilomycin C1 Mechanism of Action
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Caption: Inhibition of V-ATPase by Bafilomycin C1 blocks autophagic flux.
4.2. Use in Cell Culture

When preparing working solutions for cell-based assays, the DMSO stock should be diluted
directly into the culture medium immediately before use.[8]
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o Working Concentration: The optimal concentration varies by cell type and experimental
design but typically ranges from 10 nM to 100 nM for autophagy studies.[3][7] Cytotoxicity
may be observed at concentrations =100 nM in some cell lines.[7]

 Incubation Time: Incubation times can range from 1 to 24 hours, depending on the specific
assay.[3] Shorter incubations (30-60 minutes) are often sufficient to disrupt lysosomal pH.[7]

 DMSO Concentration: The final concentration of DMSO in the cell culture medium should be
kept low, typically below 0.1% to 0.5%, to avoid solvent-induced toxicity.[8][9] Always include
a vehicle control (medium with the same final concentration of DMSO) in your experiments.
[15]

4.3. Quality Control and Best Practices

e Solvent Quality: Use high-purity, anhydrous DMSO to prevent compound degradation.
Hygroscopic DMSO can significantly impact solubility.[1]

e Avoid Freeze-Thaw: Aliquoting the stock solution is critical to preserve its activity.[8][9]

 Light Sensitivity: Protect the Bafilomycin C1 powder and its solutions from prolonged
exposure to light.[3]

o Confirmation: The efficacy of a stored solution should be re-evaluated if it has been stored at
-20°C for over a month.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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